Cas no 106693-09-8 (5-(3-amino-1H-1,2,4-triazol-5-yl)pentan-1-ol)

• Product Name: 5-(3-amino-1H-1,2,4-triazol-5-yl)pentan-1-ol
• CAS No: 106693-09-8
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 2624244
• PubChem ID: 20146109
• Update Time: 2025-04-21

5-(3-amino-1H-1,2,4-triazol-5-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10635785
• 106693-09-8
• DTXSID60602948
• 5-(3-amino-1H-1,2,4-triazol-5-yl)pentan-1-ol

• Inchi： 1S/C7H14N4O/c8-7-9-6(10-11-7)4-2-1-3-5-12/h12H,1-5H2,(H3,8,9,10,11)
• InChI Key： SNBKBHXUIHOTRO-UHFFFAOYSA-N
• SMILES： OCCCCCC1=NC(N)=NN1

Computed Properties

• Exact Mass: 170.11676108Da
• Monoisotopic Mass: 170.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.8Ų